Cas no 20688-05-5 (Ethyl 2-methyl-4-oxotetrahydrothiophene-3-carboxylate)

Ethyl 2-methyl-4-oxotetrahydrothiophene-3-carboxylate structure

20688-05-5 structure

Product Name:Ethyl 2-methyl-4-oxotetrahydrothiophene-3-carboxylate

CAS No:20688-05-5

Molecular Formula:C₈H₁₂O₃S

Molecular Weight:188.244

CID:2840779

PubChem ID:10375221

Ethyl 2-methyl-4-oxotetrahydrothiophene-3-carboxylate Properties

Names and Identifiers

- 20688-05-5
- ETHYL 2-METHYL-4-OXOTETRAHYDROTHIOPHENE-3-CARBOXYLATE
- DTXSID00438869
- ETHYL2-METHYL-4-OXOTETRAHYDROTHIOPHENE-3-CARBOXYLATE
- SCHEMBL11822502
- AGN-PC-0N3F06
- MDL： MFCD19704134
- InChIKey： OBSIYBMTDOHLNJ-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H12O3S/c1-3-11-8(10)7-5(2)12-4-6(7)9/h5,7H,3-4H2,1-2H3
- SMILES： CCOC(=O)C1C(C)SCC1=O

Computed Properties

Exact Mass: 188.05071541Da
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 188.05071541Da
Heavy Atom Count: 12
Complexity: 202
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.3
Topological Polar Surface Area: 68.7Å²

Ethyl 2-methyl-4-oxotetrahydrothiophene-3-carboxylate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Alichem	A169007111-1g	Ethyl 2-methyl-4-oxotetrahydrothiophene-3-carboxylate	20688-05-5	95%	1g	$473.06	2023-09-02

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